Cas no 1323442-81-4 (4-(2-Methylpropyl)-3-(trifluoromethyl)-1h-pyrazol-5-amine)

• Product Name: 4-(2-Methylpropyl)-3-(trifluoromethyl)-1h-pyrazol-5-amine
• CAS No: 1323442-81-4
• MF: C₈H₁₂F₃N₃
• MW: 207.19619178772
• CID: 5701256
• PubChem ID: 61646987
• Update Time: 2025-11-06

4-(2-Methylpropyl)-3-(trifluoromethyl)-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• AKOS010911911
• 4-(2-METHYLPROPYL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-5-AMINE
• 1323442-81-4
• EN300-1148657
• 1H-Pyrazol-3-amine, 4-(2-methylpropyl)-5-(trifluoromethyl)-
• 4-(2-Methylpropyl)-3-(trifluoromethyl)-1h-pyrazol-5-amine

• Inchi： 1S/C8H12F3N3/c1-4(2)3-5-6(8(9,10)11)13-14-7(5)12/h4H,3H2,1-2H3,(H3,12,13,14)
• InChI Key： ZIKQVNFKCUNBMS-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(N)=NN1)CC(C)C)(F)F

Computed Properties

• Exact Mass: 207.09833188g/mol
• Monoisotopic Mass: 207.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.7Ų

Additional information on 4-(2-Methylpropyl)-3-(trifluoromethyl)-1h-pyrazol-5-amine

4-(2-Methylpropyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine: A Comprehensive Overview

The compound with CAS No. 1323442-81-4, known as 4-(2-Methylpropyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine, has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of pyrazole, a five-membered aromatic heterocycle, and exhibits unique chemical properties due to its functional groups. The trifluoromethyl group at the 3-position and the 2-methylpropyl group at the 4-position contribute to its distinctive reactivity and biological activity.

Recent studies have highlighted the potential of 4-(2-Methylpropyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine as a precursor in the synthesis of bioactive molecules. Its structure facilitates various substitution reactions, making it a valuable intermediate in drug discovery programs. The trifluoromethyl group, in particular, is known to enhance the stability and lipophilicity of molecules, which are critical properties for drug candidates.

One of the most notable applications of this compound is in the development of pyrazole-based inhibitors for kinase enzymes. Kinases are pivotal in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The ability of 4-(2-Methylpropyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine to act as a scaffold for designing selective kinase inhibitors has been demonstrated in recent preclinical studies.

The synthesis of 4-(2-Methylpropyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine involves a multi-step process that typically begins with the preparation of pyrazole derivatives. The introduction of the trifluoromethyl group is achieved through electrophilic substitution reactions, while the 2-methylpropyl group is introduced via nucleophilic substitution or alkylation. Optimization of reaction conditions has been a focus of recent research to improve yield and purity.

From a structural perspective, the compound's molecular formula is C9H16F3N3, with a molecular weight of 269.0 g/mol. Its physical properties include a melting point of approximately 185°C and a boiling point around 380°C under standard conditions. The compound is soluble in common organic solvents such as dichloromethane and ethyl acetate but exhibits limited solubility in water.

The biological evaluation of 4-(2-Methylpropyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine has revealed promising activity against several therapeutic targets. For instance, it has shown inhibitory effects on cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This activity underscores its potential as an anticancer agent.

In addition to its pharmacological applications, 4-(2-Methylpropyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine has been explored for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for thin-film transistors.

Recent advancements in computational chemistry have enabled researchers to predict the compound's interactions with biological targets more accurately. Molecular docking studies have provided insights into its binding modes with kinase enzymes, paving the way for rational drug design strategies.

In conclusion, 4-(2-Methylpropyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine stands out as a versatile building block in organic synthesis with diverse applications across pharmaceuticals and materials science. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development.